Cas no 61197-32-8 (1H-Tetrazole-1-acetamide, 2,5-dihydro-N,N-dimethyl-5-thioxo-)

1H-Tetrazole-1-acetamide, 2,5-dihydro-N,N-dimethyl-5-thioxo- structure
61197-32-8 structure
Product Name:1H-Tetrazole-1-acetamide, 2,5-dihydro-N,N-dimethyl-5-thioxo-
CAS No:61197-32-8
MF:C5H9N5OS
MW:187.222858190536
CID:488827
PubChem ID:12458636
Update Time:2025-04-19

1H-Tetrazole-1-acetamide, 2,5-dihydro-N,N-dimethyl-5-thioxo- Chemical and Physical Properties

Names and Identifiers

    • 1H-Tetrazole-1-acetamide, 2,5-dihydro-N,N-dimethyl-5-thioxo-
    • N,N-dimethyl-2-(5-sulfanylidene-2H-tetrazol-1-yl)acetamide
    • 61197-32-8
    • N,N-Dimethyl-5-mercapto-1H-tetrazol-1-ylacetamide
    • IWPOUGUWYUOKJD-UHFFFAOYSA-N
    • SCHEMBL10401972
    • N,N-Dimethyl-2-(5-sulfanylidene-2,5-dihydro-1H-tetrazol-1-yl)acetamide
    • DTXSID70499083
    • Inchi: 1S/C5H9N5OS/c1-9(2)4(11)3-10-5(12)6-7-8-10/h3H2,1-2H3,(H,6,8,12)
    • InChI Key: IWPOUGUWYUOKJD-UHFFFAOYSA-N
    • SMILES: S=C1N=NNN1CC(N(C)C)=O

Computed Properties

  • Exact Mass: 187.05297
  • Monoisotopic Mass: 187.05278110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 92.4Ų

Experimental Properties

  • PSA: 60.3
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